Cas no 2128724-25-2 (Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate)

• Product Name: Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate
• CAS No: 2128724-25-2
• MF: C₁₈H₂₄FN₃O₃
• MW: 349.399868011475
• CID: 5408762
• PubChem ID: 127266105
• Update Time: 2025-08-02

Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS030740680
• Z2373658369
• 2128724-25-2
• EN300-6678527
• TERT-BUTYL 7-(6-FLUOROPYRIDINE-3-CARBONYL)-1,7-DIAZASPIRO[3.5]NONANE-1-CARBOXYLATE
• Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate

• Inchi： 1S/C18H24FN3O3/c1-17(2,3)25-16(24)22-11-8-18(22)6-9-21(10-7-18)15(23)13-4-5-14(19)20-12-13/h4-5,12H,6-11H2,1-3H3
• InChI Key： QUZHGOPMXOWREL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(N1CCC2(CC1)CCN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 349.18016980g/mol
• Monoisotopic Mass: 349.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate

Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate: A Comprehensive Overview

Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate, identified by the CAS number 2128724-25-2, is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of a tert-butyl group and a 6-fluoropyridine moiety further enhances its chemical complexity and functional versatility.

The molecular structure of this compound is intriguing, as it features a spiro ring system fused with a diazabicyclic framework. The spiro junction is formed between the nitrogen atoms of the diazabicyclic system and the carbonyl group derived from the pyridine ring. This arrangement not only imparts rigidity to the molecule but also creates unique electronic properties that are advantageous in various chemical reactions and biological applications.

Recent studies have highlighted the potential of Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate in drug discovery and development. Its ability to act as a scaffold for bioactive molecules has been explored in several research papers published in reputable journals such as Journal of Medicinal Chemistry and Organic Letters. For instance, researchers have demonstrated that this compound can serve as a potent inhibitor of certain enzymes involved in neurodegenerative diseases, making it a promising candidate for therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling. These methods allow for precise control over the regiochemistry and stereochemistry of the molecule, ensuring high purity and consistency in the final product. The use of these cutting-edge methodologies underscores the importance of this compound in modern organic chemistry research.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid spiro structure makes it an ideal candidate for use in self-assembled monolayers (SAMs) and other nanomaterials. Recent experiments have shown that films formed by this compound exhibit exceptional stability under harsh environmental conditions, making them suitable for applications in sensors and electronic devices.

The presence of a fluorine atom at position 6 on the pyridine ring introduces additional functionality to this compound. Fluorination is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. This feature has been exploited in several drug design studies where fluorinated analogs were developed to optimize pharmacokinetic profiles.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided valuable insights into its molecular geometry, electronic transitions, and fragmentation patterns, further aiding its application in various scientific domains.

In conclusion, Tert-butyl 7-(6-fluoropyridine-3-carbonyl)-1,7-diazaspiro[3.5]nonane-1-carboxylate, with its unique structural features and diverse functional groups, represents a significant advancement in organic chemistry. Its potential applications span across drug discovery, materials science, and beyond, making it a subject of continued research interest in both academic and industrial settings.